Cas no 863769-67-9 (4-Carboethoxyphenyl cyclopropyl ketone)

• Product Name: 4-Carboethoxyphenyl cyclopropyl ketone
• CAS No: 863769-67-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD03841215
• CID: 1078914
• PubChem ID: 24724092
• Update Time: 2025-04-20

4-Carboethoxyphenyl cyclopropyl ketone Chemical and Physical Properties

Names and Identifiers

• 4-Carboethoxyphenyl cyclopropyl ketone
• ethyl 4-(cyclopropanecarbonyl)benzoate
• ETHYL 4-CYCLOPROPANECARBONYLBENZOATE
• AKOS016019931
• F77061
• SCHEMBL2245806
• 863769-67-9
• DTXSID70642491
• BS-50468
• XSMZWMTZXKUJKE-UHFFFAOYSA-N
• ethyl 4-(cyclopropylcarbonyl)benzoate
• FT-0718430
• MFCD03841215
• 4-CARBOETHOXYPHENYLCYCLOPROPYLKETONE
• DA-02025

• MDL： MFCD03841215
• Inchi： 1S/C13H14O3/c1-2-16-13(15)11-7-5-10(6-8-11)12(14)9-3-4-9/h5-9H,2-4H2,1H3
• InChI Key： XSMZWMTZXKUJKE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OCC)=CC=1)C1CC1

Computed Properties

• Exact Mass: 218.09400
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 352.9°C at 760 mmHg
• Flash Point: 156.5°C
• Refractive Index: 1.562
• PSA: 43.37000
• LogP: 2.45600